Cas no 13093-89-5 ((2R)-2-O-(beta-D-glucopyranosyl)mandelonitrile)

• Product Name: (2R)-2-O-(beta-D-glucopyranosyl)mandelonitrile
• CAS No: 13093-89-5
• MF: C₁₄H₁₇NO₆
• MW: 295.287884473801
• CID: 2043451
• PubChem ID: 12314647
• Update Time: 2025-04-21

(2R)-2-O-(beta-D-glucopyranosyl)mandelonitrile Chemical and Physical Properties

Names and Identifiers

• (2R)-2-O-(beta-D-glucopyranosyl)mandelonitrile
• (2S)-sambunigrin
• (alphaR)-prunasin
• (R)-2-(beta-D-glucopyranosyloxy)-2-phenylacetonitrile
• (R)-mandelonitrile beta-D-glucopyranoside
• (R)-prunasin
• (S)-alpha-(beta-D-glucopyranosyloxy)-benzeneacetonitrile
• (S)-beta-D-Glucopyranosyloxy-phenyl-acetonitril
• (S)-beta-D-glucopyranosyloxy-phenyl-acetonitrile
• 2-(beta-D-Glucopyranosyloxy)-2-phenylacetonitril
• mandelonitrile-beta-D-glucoside
• Prulaurasin
• Prunasin
• Sambunigrin
• Glucopyranoside, I+/--cyanobenzyl, D-
• 13093-89-5
• DTXSID101297403
• SCHEMBL4925774

• Inchi： 1S/C14H17NO6/c15-6-9(8-4-2-1-3-5-8)20-14-13(19)12(18)11(17)10(7-16)21-14/h1-5,9-14,16-19H,7H2/t9?,10-,11-,12+,13-,14?/m1/s1
• InChI Key： ZKSZEJFBGODIJW-JURVZFMHSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 295.10558726Da
• Monoisotopic Mass: 295.10558726Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds